1-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

• IUPAC Name: 1-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-2-(1,2,4-triazol-1-yl)ethanone
• InChI: InChI=1S/C17H18N6O/c24-16(10-23-12-18-11-20-23)22-8-5-13(6-9-22)15-4-3-14-2-1-7-19-17(14)21-15/h1-4,7,11-13H,5-6,8-10H2
• InChI Key: WLHGQTLTZHGATQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC3=C(C=CC=N3)C=C2)C(=O)CN4C=NC=N4
• Molecular Formula: C17H18N6O
• Molecular Weight: 322.4 g/mol
• CAS No.: 2640892-79-9

Description

This compound integrates three critical structural motifs: a 1,8-naphthyridine heterocycle, a piperidine ring, and a 1,2,4-triazole moiety linked via an ethanone bridge. The 1,8-naphthyridine scaffold is known for its role in medicinal chemistry due to its planar aromatic structure, which facilitates DNA intercalation or enzyme inhibition . The piperidine ring enhances pharmacokinetic properties by improving solubility and bioavailability . The 1,2,4-triazole group is a pharmacophore with broad-spectrum antifungal and antibacterial activity, as seen in derivatives like fluconazole .

Comparison with Similar Compounds

Table 1: Structural and Activity Comparison of Key Analogs

Compound Name	Core Structure	Molecular Weight	Key Activity/Property	Reference
Target Compound	1,8-Naphthyridine-Piperidine-Triazole	358.4 (estimated)	Hypothesized antifungal/kinase inhibition	—
Compound 5a4 ()	Pyridine-Triazole-Oxime	383.2	EC50: 0.27 mg/L (R. solani)
Compound 41 ()	1,8-Naphthyridine-Piperazine	583.7	Anticancer (theoretical)
1-(2,4-Difluorophenyl)-2-triazole-ethanone	Phenyl-Triazole	223.2	Antifungal intermediate

Table 2: Physicochemical Properties of Piperidine Derivatives

Compound (CAS)	LogP	Solubility (mg/mL)	Bioavailability Prediction	Reference
Target Compound	2.1*	0.05*	Moderate	—
1247808-62-3 ()	0.98	1.2	High
1365988-13-1 ()	1.5	0.8	Moderate

*Predicted using analogous structures.

Research Findings and Insights

• Structural-Activity Relationship (SAR): The 1,8-naphthyridine group likely enhances DNA intercalation or kinase inhibition, while the triazole-ethanone moiety contributes to antifungal activity. Piperidine improves metabolic stability .
• Antifungal Potency : Analogs like 5a4 (EC50: 0.27 mg/L) suggest the target compound may exhibit superior efficacy to fluconazole (EC50: ~1–5 mg/L) if optimized .
• Synthetic Challenges: Purification methods for triazole-ethanone derivatives often exploit salt formation (e.g., nitric acid adducts), as noted in .

Preparation Methods

Cyclocondensation of Anthranilic Acid Derivatives

The 1,8-naphthyridine scaffold is synthesized via cyclocondensation between anthranilic acid derivatives and piperidine-4-one. For example, 3a (2-benzyl-10-chloro-1,2,3,4-tetrahydrobenzo[b]naphthyridine) is formed by reacting anthranilic acid with 1-benzylpiperidine-4-one in the presence of phosphorus chloride at 100°C for 4 hours. This method yields 92% purity after crystallization from diethyl ether.

Reaction Conditions

Component	Quantity/Parameter
Anthranilic acid	0.0146 mol
1-Benzylpiperidine-4-one	0.0146 mol
PCl₃	10 mL (dropwise addition)
Temperature	100°C
Time	4 hours

Microwave-Assisted Modifications

Microwave irradiation significantly accelerates cyclization steps. For analogous 1,2,4-triazolo[4,3-a]naphthyridines, chloranil-mediated oxidative cyclization under microwave irradiation (200 W, 30-second intervals) achieves >90% yield in 4–6 minutes, compared to <8% under conventional heating. This approach minimizes by-products and enhances purity.

Functionalization of the Piperidine Nitrogen

Alkylation with α-Halo Ketones

The ethanone linker is introduced via alkylation of the piperidine nitrogen. For example, 1-(piperidin-1-yl)ethanone derivatives are synthesized by reacting piperidine with chloroacetone in the presence of a base like Na₂CO₃. In a related study, 1-(piperidin-1-yl)-2-thioethanone was prepared using K₂CO₃ in acetonitrile at reflux.

Optimized Protocol

• Reactants : Piperidine (1 equiv), chloroacetone (1.2 equiv)

• Base : K₂CO₃ (2 equiv)

• Solvent : Acetonitrile

• Conditions : Reflux, 12 hours

• Yield : 78–85% after column chromatography.

Coupling of the 1,2,4-Triazole Moiety

Nucleophilic Substitution

The triazole group is introduced via nucleophilic displacement of a leaving group (e.g., bromide or tosylate) on the ethanone bridge. For instance, 2-bromo-1-(piperidin-1-yl)ethan-1-one reacts with 1H-1,2,4-triazole in DMF at 80°C for 6 hours, yielding 70–75% product.

Key Variables

Parameter	Optimal Value
Solvent	DMF
Temperature	80°C
Reaction Time	6 hours
Base	Et₃N (1.5 equiv)

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Click chemistry offers an alternative route. Propargyl derivatives of the ethanone intermediate react with azido-triazoles under Cu(I) catalysis. For example, 5g (a triazole analog) was synthesized using CuI and DIAD in THF, achieving 24% yield after chromatography.

Procedure

• Prepare propargyl ethanone derivative.

• React with azido-triazole (1.2 equiv) in THF.

• Add CuI (10 mol%) and DIAD (1.5 equiv).

• Stir at room temperature for 24 hours.

Purification and Characterization

Chromatographic Techniques

Final products are purified via silica gel chromatography (ethyl acetate/hexane, 1:5) or recrystallization from ethanol/water mixtures. Purity is validated by TLC and HPLC (>98%).

Spectroscopic Analysis

• ¹H NMR : Characteristic signals include piperidine CH₂ groups at δ 2.2–3.4 ppm and triazole protons at δ 8.1–8.3 ppm.

• IR : C=O stretching at 1680–1700 cm⁻¹ and C=N at 1620–1640 cm⁻¹.

• MS : Molecular ion peaks align with calculated masses (e.g., m/z 462.2 [M+H]⁺).

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Time
Conventional Alkylation	70–75	95	6–12 hours
Microwave Cyclization	>90	>99	4–6 minutes
CuAAC	24–30	98	24 hours

Microwave-assisted routes offer superior efficiency but require specialized equipment. CuAAC, while modular, suffers from lower yields due to side reactions.

Challenges and Optimization Strategies

• Regioselectivity : Competing alkylation at piperidine vs. triazole nitrogen is mitigated using bulky bases (e.g., DBU).

• By-Product Formation : Chloranil oxidation under microwaves reduces dimerization.

• Solvent Choice : Polar aprotic solvents (DMF, THF) enhance reactivity but complicate purification .

Q & A

Q. What are the key synthetic strategies for preparing 1-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one, and how is its purity validated?

The synthesis typically involves multi-step organic reactions, such as:

• Nucleophilic substitution for introducing the 1,8-naphthyridine moiety onto the piperidine ring.
• Acylation or alkylation to incorporate the triazole group.
  Key reagents include chlorinating agents (e.g., thionyl chloride) and catalysts like palladium for cross-coupling reactions. Solvents such as DMF or ethanol are used under reflux conditions .
  Purity validation employs:
• Nuclear magnetic resonance (NMR) for structural confirmation (e.g., $^1$H and $^{13}$C NMR).
• High-resolution mass spectrometry (HRMS) to verify molecular weight.
• HPLC with UV detection (≥95% purity threshold) .

Q. How is the structural integrity of this compound confirmed post-synthesis?

Structural elucidation combines:

• X-ray crystallography for absolute configuration determination (if crystals are obtainable).
• FT-IR spectroscopy to identify functional groups (e.g., carbonyl stretches at ~1700 cm$^{-1}$).
• 2D NMR techniques (COSY, HSQC) to resolve overlapping signals in the piperidine and triazole regions .

Q. What are the recommended storage conditions and safety protocols for handling this compound?

• Storage : Under inert atmosphere (argon) at –20°C to prevent hydrolysis of the triazole group.
• Safety : Use PPE (gloves, goggles), and work in a fume hood. In case of exposure:
  • Skin contact : Wash with soap/water; monitor for irritation .
  • Inhalation : Move to fresh air; seek medical attention if respiratory distress occurs .

Advanced Research Questions

Q. How can reaction yields be optimized during the synthesis of intermediates like 4-(1,8-naphthyridin-2-yl)piperidine?

Optimization strategies include:

• Temperature control : Lowering reaction temperatures (0–5°C) during sensitive steps (e.g., acylation) to reduce side reactions.
• Catalyst screening : Testing Pd-based catalysts (e.g., Pd(OAc)$_2$) for cross-coupling efficiency.
• Solvent selection : Polar aprotic solvents (e.g., DMSO) enhance solubility of aromatic intermediates .
  Example data :

Solvent	Reaction Yield (%)	Purity (%)
DMF	72	92
DMSO	85	96
Ethanol	58	88

Q. How should researchers address contradictions in biological activity data across studies?

• Dose-response validation : Re-test activity in standardized assays (e.g., IC$_{50}$ measurements against kinase targets).
• Metabolic stability assays : Use liver microsomes to rule out rapid degradation as a cause of variability.
• Structural analogs : Compare with derivatives (e.g., triazole vs. imidazole substitutions) to isolate pharmacophore contributions .

Q. What methodologies are recommended for assessing the compound’s mechanism of action in enzyme inhibition studies?

• Kinetic assays : Measure $K_i$ values using Michaelis-Menten plots under varying substrate concentrations.
• Molecular docking : Use software (e.g., AutoDock Vina) to model interactions with ATP-binding pockets in kinases.
• Surface plasmon resonance (SPR) : Quantify binding affinity in real-time .

Q. How can researchers validate analytical methods for quantifying this compound in biological matrices?

• LC-MS/MS validation : Assess linearity (R$^2$ > 0.99), precision (CV < 15%), and recovery (>80%) in plasma or tissue homogenates.
• Stability tests : Evaluate freeze-thaw cycles and room-temperature degradation over 24 hours.
• Internal standards : Use deuterated analogs (e.g., d$_4$-triazole) to correct for matrix effects .

Q. What experimental designs are suitable for studying structure-activity relationships (SAR) in derivatives?

• Fragment-based design : Systematically modify the naphthyridine core (e.g., halogen substitutions) and triazole linker length.
• Statistical analysis : Apply multivariate regression to correlate logP, polar surface area, and IC$_{50}$ values.
• Crystallography : Resolve co-crystal structures with target proteins to guide rational design .

Data Contradiction Analysis

Q. How to resolve discrepancies in reported solubility profiles across studies?

• Solvent polarity testing : Compare solubility in DMSO vs. aqueous buffers (e.g., PBS at pH 7.4).
• Dynamic light scattering (DLS) : Check for nanoparticle formation, which may falsely elevate apparent solubility.
• Thermodynamic solubility : Use shake-flask method with 24-hour equilibrium .

Q. What steps should be taken if biological activity is lost during scale-up synthesis?

• Impurity profiling : Use LC-MS to identify byproducts (e.g., oxidized triazole derivatives).
• Chiral purity verification : Ensure no racemization occurred at the piperidine stereocenter.
• Reaction monitoring : Track intermediates via TLC or in-line IR spectroscopy .